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Compound of Interest

Compound Name: 5-Chloropyrimidine-2-carbonitrile

Cat. No.: B1584771 Get Quote

An In-depth Technical Guide on the Potential Hazards and Handling Precautions for 5-
Chloropyrimidine-2-carbonitrile

Foreword
This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling of 5-Chloropyrimidine-2-carbonitrile. The

information presented is synthesized from authoritative safety data sheets and established

laboratory safety protocols to ensure accuracy and promote a culture of safety. Adherence to

these guidelines is critical for mitigating the inherent risks associated with this compound.

Compound Overview and Significance
5-Chloropyrimidine-2-carbonitrile is a key heterocyclic building block in medicinal chemistry

and drug discovery. Its pyrimidine core, functionalized with both a chloro and a cyano group,

offers versatile reactivity for the synthesis of a wide array of complex molecules with potential

therapeutic applications. The electrophilic nature of the pyrimidine ring, coupled with the

reactivity of the nitrile group, makes it a valuable precursor for creating diverse chemical

libraries.
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Property Value

IUPAC Name 5-chloropyrimidine-2-carbonitrile

CAS Number 38275-56-8

Molecular Formula C₅H₂ClN₃

Molecular Weight 139.54 g/mol

Appearance White to yellow crystalline solid

Hazard Identification and Risk Assessment
A thorough understanding of the toxicological profile of 5-Chloropyrimidine-2-carbonitrile is

the foundation of a robust safety protocol. The primary hazards are associated with its acute

toxicity and irritant properties.

GHS Classification and Hazard Statements:

Acute Toxicity (Oral), Category 4 (H302): Harmful if swallowed.[1]

Acute Toxicity (Inhalation), Category 4 (H332): Harmful if inhaled.[1]

Skin Corrosion/Irritation, Category 2 (H315): Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation, Category 2 (H319): Causes serious eye irritation.[1]

Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation), Category 3

(H335): May cause respiratory irritation.[2]

Toxicological Insights:

The toxicity of 5-Chloropyrimidine-2-carbonitrile can be attributed to its chemical structure.

The presence of the cyano (-CN) group raises concerns about potential cyanide release upon

metabolism, which can interfere with cellular respiration. The chlorinated pyrimidine ring is an

electrophilic moiety that can react with biological nucleophiles, potentially leading to cellular

damage. While detailed mechanistic studies are not widely available, the established GHS

classifications necessitate stringent handling procedures.
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Safe Handling and Engineering Controls
A multi-layered approach to safety, combining appropriate engineering controls and personal

protective equipment, is essential when working with this compound.

Engineering Controls
Chemical Fume Hood: All manipulations of 5-Chloropyrimidine-2-carbonitrile, including

weighing, transferring, and use in reactions, must be conducted in a properly functioning

chemical fume hood.[3] This is the primary engineering control to prevent inhalation

exposure.

Ventilation: The laboratory should be equipped with adequate general ventilation to ensure

that any fugitive emissions are diluted and removed from the work area.

Emergency Equipment: A safety shower and eyewash station must be readily accessible and

regularly tested.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent dermal and ocular exposure.

Eye and Face Protection: Chemical safety goggles conforming to EN166 (EU) or NIOSH

(US) standards are required.[2] A face shield should be worn in addition to goggles when

there is a risk of splashing.

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile, neoprene) should be worn.[4][5] It is

crucial to inspect gloves for any signs of degradation before use and to change them

immediately if contamination is suspected.

Lab Coat: A flame-resistant lab coat with full-length sleeves must be worn and kept

fastened.

Respiratory Protection: When a fume hood is not available or as a supplementary measure,

a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates

should be used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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